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  4. [(2R,3S,4R,5R,6S)-3,4-Bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate
[(2R,3S,4R,5R,6S)-3,4-Bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate [(2R,3S,4R,5R,6S)-3,4-Bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate
Brand Name: Vulcanchem
CAS No.: 197574-92-8
VCID: VC0185775
InChI: InChI=1S/C22H29NO9/c1-11-7-8-12(2)17(9-11)31-22-19(23-13(3)24)21(30-16(6)27)20(29-15(5)26)18(32-22)10-28-14(4)25/h7-9,18-22H,10H2,1-6H3,(H,23,24)/t18-,19-,20-,21-,22-/m1/s1
SMILES: CC1=CC(=C(C=C1)C)OC2C(C(C(C(O2)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
Molecular Formula: C22H29NO9
Molecular Weight: 451.5 g/mol

[(2R,3S,4R,5R,6S)-3,4-Bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate

CAS No.: 197574-92-8

Main Products

VCID: VC0185775

Molecular Formula: C22H29NO9

Molecular Weight: 451.5 g/mol

[(2R,3S,4R,5R,6S)-3,4-Bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate - 197574-92-8

CAS No. 197574-92-8
Product Name [(2R,3S,4R,5R,6S)-3,4-Bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate
Molecular Formula C22H29NO9
Molecular Weight 451.5 g/mol
IUPAC Name [(2R,3S,4R,5R,6S)-5-acetamido-3,4-diacetyloxy-6-(2,5-dimethylphenoxy)oxan-2-yl]methyl acetate
Standard InChI InChI=1S/C22H29NO9/c1-11-7-8-12(2)17(9-11)31-22-19(23-13(3)24)21(30-16(6)27)20(29-15(5)26)18(32-22)10-28-14(4)25/h7-9,18-22H,10H2,1-6H3,(H,23,24)/t18-,19-,20-,21-,22-/m1/s1
Standard InChIKey HLGSHDLKGYMREZ-ZGJYDULXSA-N
Isomeric SMILES CC1=CC(=C(C=C1)C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
SMILES CC1=CC(=C(C=C1)C)OC2C(C(C(C(O2)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
Canonical SMILES CC1=CC(=C(C=C1)C)OC2C(C(C(C(O2)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
PubChem Compound 9538844
Last Modified Nov 11 2021
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